![molecular formula C10H21ClN2O B1390908 N-(tert-Butyl)-4-piperidinecarboxamide hydrochloride CAS No. 540494-01-7](/img/structure/B1390908.png)
N-(tert-Butyl)-4-piperidinecarboxamide hydrochloride
Overview
Description
N-(tert-Butyl)-4-piperidinecarboxamide hydrochloride (NtBPC) is an organic compound that is widely used in laboratory experiments due to its unique properties. It is a white solid that is soluble in water and organic solvents. It is a common reagent in organic synthesis, and is used in a variety of scientific research applications.
Scientific Research Applications
Synthesis and Chemical Modification
- Synthesis Process : N-(tert-Butyl)-4-piperidinecarboxamide hydrochloride has been involved in various synthesis processes. For example, it was used in the synthesis of 4-Chloropiperidine Hydrochloride, achieved through reduction and n-carbonylation processes, yielding 4-chloropiperidine hydrochloride with a yield of 50.9% (Zhang, 2010).
- Intermediate in Drug Synthesis : It served as an intermediate in the synthesis of a p38 MAP kinase inhibitor, useful for treating rheumatoid arthritis and psoriasis. The synthesis involved a tandem Heck-lactamization and a Grignard addition of 4-(N-tert-butylpiperidinyl)magnesium chloride (Chung et al., 2006).
Material Science and Polymer Development
- Polyamide Synthesis : In material science, this compound was used in synthesizing polyamides from bis(ether-carboxylic acid) or bis(ether amine) derived from 4-tert-butylcatechol. These polyamides were characterized by their solubility in polar solvents and high thermal stability (Hsiao, Yang, & Chen, 2000).
Biological Activity and Medical Research
- Biological Evaluation : It was also studied for its biological activity. For instance, tert-butyl 4-(5-(3-fluorophenyl)-1,2,4-oxadiazol-3-yl)piperazine-1-carboxylate, synthesized from it, exhibited moderate anthelmintic and poor antibacterial activities (Sanjeevarayappa et al., 2015).
- Chemical Modification for Therapeutic Applications : The compound's modification and its analogs were explored for potential analgesic activity, offering insights into developing new therapeutics (Nie et al., 2020).
Mechanism of Action
Mode of Action
It has been used in the synthesis of α-ketoamides and 3-spirocyclopropanated 2-azetidinones . The exact interaction with its targets and the resulting changes are yet to be elucidated.
Biochemical Pathways
The compound’s role in the synthesis of α-ketoamides and 3-spirocyclopropanated 2-azetidinones suggests it may influence related biochemical pathways
Result of Action
Its use in the synthesis of α-ketoamides and 3-spirocyclopropanated 2-azetidinones suggests it may have significant effects at the molecular level .
Properties
IUPAC Name |
N-tert-butylpiperidine-4-carboxamide;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H20N2O.ClH/c1-10(2,3)12-9(13)8-4-6-11-7-5-8;/h8,11H,4-7H2,1-3H3,(H,12,13);1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OPPSCBXDBJJMGS-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)NC(=O)C1CCNCC1.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H21ClN2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
220.74 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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